Cas no 376364-59-9 (3-chloro-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)quinoxalin-2-amine)

• Product Name: 3-chloro-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)quinoxalin-2-amine
• CAS No: 376364-59-9
• MF: C₁₈H₁₄ClN₅
• MW: 335.790261745453
• CID: 3106786
• PubChem ID: 1872273
• Update Time: 2025-04-21

3-chloro-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)quinoxalin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)quinoxalin-2-amine
• STK586728
• EN300-08780
• CS-0221285
• 108-210-5
• SMR000149376
• HMS2447H19
• Oprea1_063612
• AKOS005509536
• Enamine_001400
• MLS000559060
• 376364-59-9
• 3-chloro-N-(5-methyl-2-phenylpyrazol-3-yl)quinoxalin-2-amine
• HMS1397P14
• G21117
• CHEMBL1323437
• (3-Chloro-quinoxalin-2-yl)-(5-methyl-2-phenyl-2H-pyrazol-3-yl)-amine
• BQA36459
• Z56795076

• Inchi： 1S/C18H14ClN5/c1-12-11-16(24(23-12)13-7-3-2-4-8-13)22-18-17(19)20-14-9-5-6-10-15(14)21-18/h2-11H,1H3,(H,21,22)
• InChI Key： IJAMBXTZXRKPNS-UHFFFAOYSA-N
• SMILES： ClC1C(=NC2C=CC=CC=2N=1)NC1=CC(C)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 335.0937732Da
• Monoisotopic Mass: 335.0937732Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 55.6Ų